Cas no 55837-25-7 (Buflomedil)

• Product Name: Buflomedil
• CAS No: 55837-25-7
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 56857
• PubChem ID: 2467
• Update Time: 2025-04-18

Buflomedil Chemical and Physical Properties

Names and Identifiers

• Buflomedil
• 4-(1-Pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-1-butanone
• Buflomedil hydrochloride
• AURORA KA-850
• BufluomedilHcl
• BSPBio_000412
• 1-Butanone, 4-(1-pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-
• AC-11046
• BRD-K19462402-003-03-0
• NCGC00164382-01
• E79447
• HY-B0484A
• SBI-0207020.P001
• BRD-K19462402-003-13-9
• Prestwick3_000426
• Buflomedil (INN)
• SCHEMBL150905
• OWYLAEYXIQKAOL-UHFFFAOYSA-N
• BUFLOMEDIL [WHO-DD]
• 2',4',6'-Trimethoxy-4-(1-pyrrolidinyl)butyrophenone
• FT-0623280
• BDBM50170664
• NCGC00016831-04
• Buflomedil [INN:BAN:DCF]
• CHEMBL188921
• Prestwick2_000426
• Prestwick1_000426
• DTXSID5022697
• 4-(1-Pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-1-butanone #
• NS00000498
• 55837-25-7
• V7I71DQ432
• BPBio1_000454
• DB13510
• CS-0013450
• Prestwick0_000426
• W-105544
• NCGC00016831-01
• 4-pyrrolidin-1-yl-1-[2,4,6-tris(methyloxy)phenyl]butan-1-one
• EINECS 259-851-3
• CHEBI:94538
• 4-pyrrolidin-1-yl-1-(2,4,6-trimethoxyphenyl)butan-1-one
• AKOS015967520
• CAS-35543-24-9
• 4-(pyrrolidin-1-yl)-1-(2,4,6-trimethoxyphenyl)butan-1-one
• Buflomedilum
• SPBio_002351
• BUFLOMEDIL [INN]
• Buflomedilum [INN-Latin]
• BUFLOMEDIL [MI]
• D07176
• Q417862
• UNII-V7I71DQ432
• NCGC00016831-02
• 4-Pyrrolidin-1-yl-1-(2,4,6-trimethoxy-phenyl)-butan-1-one

• MDL： MFCD00242740
• Inchi： 1S/C17H25NO4/c1-20-13-11-15(21-2)17(16(12-13)22-3)14(19)7-6-10-18-8-4-5-9-18/h11-12H,4-10H2,1-3H3
• InChI Key： OWYLAEYXIQKAOL-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1OC)OC)OC)CCCN1CCCC1

Computed Properties

• Exact Mass: 307.17800
• Monoisotopic Mass: 307.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 2.3

Experimental Properties

• Color/Form: Solid powder
• Density: 1.09
• Boiling Point: 454.5°Cat760mmHg
• Flash Point: 228.7°C
• Refractive Index: 1.519
• PSA: 48.00000
• LogP: 2.70900

Buflomedil Security Information

• Signal Word：Warning
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• RTECS：EL9885000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones